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Compound Name: Penicillin T

Cat. No.: B1218027

For Researchers, Scientists, and Drug Development Professionals

Introduction

Penicillin T, a member of the (3-lactam antibiotic family, possesses the characteristic fused [3-
lactam and thiazolidine ring structure essential for its antibacterial activity.[1] Its purification
from the fermentation broth is a critical process to ensure a high-purity and safe active
pharmaceutical ingredient. The IUPAC name for Penicillin T is (2S,5R,6R)-6-[[2-(4-
aminophenyl)acetyllJamino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic
acid, with a molecular formula of C16H19N304S and a molecular weight of 349.4 g/mol .[2]

This document provides detailed protocols for the purification of Penicillin T, based on
established methodologies for penicillin purification. The process primarily involves the
separation of the penicillin from the fungal biomass, followed by a series of extraction and
crystallization steps to achieve a high degree of purity.

Data Presentation: Purification Efficiency

The following table summarizes typical recovery yields and purity levels at various stages of the
penicillin purification process. These values are compiled from various established penicillin
purification methodologies and serve as a general benchmark.
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Purification Step Typical Recovery Yield (%) Typical Purity (%)
Filtration & Ultrafiltration >98% Low
Solvent Extraction (First Pass) ~95% Moderate

Solvent Extraction (Second

~95% High
Pass)
Crystallization >90% >99.5%
Overall Process ~75-85% >99.5%

Experimental Workflows and Signaling Pathways
Overall Purification Workflow

The purification of Penicillin T from the fermentation broth follows a multi-step process
designed to isolate and purify the target compound from a complex mixture of media
components, fungal metabolites, and other impurities.
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Fig. 1: Overall Penicillin T Purification Workflow
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Solvent Extraction Logic

The core of the purification process relies on the pH-dependent solubility of Penicillin T. By
manipulating the pH of the aqueous solution, the penicillin can be selectively moved between
aqueous and organic phases, leaving impurities behind.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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